Cas no 14603-76-0 (a-Me-D-Asp-OH)
a-Me-D-Asp-OH structure
Product Name:a-Me-D-Asp-OH
CAS No:14603-76-0
MF:C5H9NO4
MW:147.129261732101
CID:223502
PubChem ID:6993662
Update Time:2025-04-19
a-Me-D-Asp-OH Chemical and Physical Properties
Names and Identifiers
-
- D-Aspartic acid,2-methyl-
- (R)-(-)-2-AMINO-2-METHYLBUTANEDIOIC ACID
- H-alpha-Me-D-Asp-OH
- (2R)-2-azaniumyl-2-methylbutanedioate
- (R)-Α-METHYLASPARTIC ACID
- α-Me-D-Asp-OH
- ALPHA-METHYL-D-ASP
- Alpha-Methyl-D-Asp-OH
- (-)-2-METHYL-D-ASPARTIC ACID
- (R)-2-Amino-2-methylsuccinic acid
- (2R)-2-Methyl-2-aminosuccinic acid
- (2R)-2-Amino-2-methylsuccinic acid
- [R,(-)]-2-Methyl-2-aminosuccinic acid
- (R)-2-AMINO-2-METHYLPROPANEDIOIC ACID
- (r)-2-methylaspartic acid
- AT34715
- (2R)-2-amino-2-methylbutanedioic acid
- (R)-a-Methyl-aspartic acid (H-D-aMeAsp-OH)
- AKOS030213050
- AB04906
- MFCD00216906
- 14603-76-0
- 2-Methyl-D-asparticacid
- SCHEMBL1875520
- (R)-ALPHA-METHYLASPARTIC ACID
- a-Me-D-Asp-OH
-
- Inchi: 1S/C5H9NO4/c1-5(6,4(9)10)2-3(7)8/h2,6H2,1H3,(H,7,8)(H,9,10)/t5-/m1/s1
- InChI Key: CWAYDJFPMMUKOI-RXMQYKEDSA-N
- SMILES: OC([C@@](C)(CC(=O)O)N)=O
Computed Properties
- Exact Mass: 147.05300
- Monoisotopic Mass: 147.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101A^2
- Surface Charge: -1
- Tautomer Count: nothing
- XLogP3: -2.4
Experimental Properties
- Color/Form: White fine crystalline powder
- Density: 1.4285 (rough estimate)
- Boiling Point: 267.21°C (rough estimate)
- Flash Point: 110.6°C
- Refractive Index: 1.4210 (estimate)
- PSA: 100.62000
- LogP: -0.03660
a-Me-D-Asp-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A246055-50mg |
a-Me-D-Asp-OH |
14603-76-0 | 50mg |
$ 285.00 | 2022-06-08 | ||
| TRC | A246055-100mg |
a-Me-D-Asp-OH |
14603-76-0 | 100mg |
$ 470.00 | 2022-06-08 | ||
| TRC | A246055-250mg |
a-Me-D-Asp-OH |
14603-76-0 | 250mg |
$ 940.00 | 2022-06-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-295041-1 g |
H-alpha-Me-D-Asp-OH, |
14603-76-0 | 1g |
¥2,933.00 | 2023-07-11 | ||
| TRC | A246055-0.5mg |
(R)-2-Amino-2-methylsuccinic Acid |
14603-76-0 | 0.5mg |
$ 240.00 | 2023-02-03 | ||
| TRC | A246055-2.5mg |
(R)-2-Amino-2-methylsuccinic Acid |
14603-76-0 | 2.5mg |
$ 1235.00 | 2023-04-19 | ||
| TRC | A246055-5mg |
(R)-2-Amino-2-methylsuccinic Acid |
14603-76-0 | 5mg |
$ 2296.00 | 2023-04-19 | ||
| TRC | A246055-.5mg |
(R)-2-Amino-2-methylsuccinic Acid |
14603-76-0 | .5mg |
$ 276.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-295041-1g |
H-alpha-Me-D-Asp-OH, |
14603-76-0 | 1g |
¥2933.00 | 2023-09-05 | ||
| TRC | A246055-10mg |
(R)-2-Amino-2-methylsuccinic Acid |
14603-76-0 | 10mg |
$ 4500.00 | 2023-09-09 |
a-Me-D-Asp-OH Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:14603-76-0)a-Me-D-Asp-OH
Order Number:A808444
Stock Status:in Stock
Quantity:100mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):338.0
Email:sales@amadischem.com
a-Me-D-Asp-OH Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:14603-76-0)a-Me-D-Asp-OH
Purity:99%
Quantity:100mg
Price ($):338.0